Cas no 61233-50-9 (6-Aminooctanenitrile)

• Product Name: 6-Aminooctanenitrile
• CAS No: 61233-50-9
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 2189667
• Update Time: 2023-08-06

6-Aminooctanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-Aminooctanenitrile
• Octanenitrile, 6-amino-
• 6-Aminooctanenitrile #
• LTBOZHOOVZMBBF-UHFFFAOYSA-N

• Inchi： 1S/C8H16N2/c1-2-8(10)6-4-3-5-7-9/h8H,2-6,10H2,1H3
• InChI Key： LTBOZHOOVZMBBF-UHFFFAOYSA-N
• SMILES： NC(CC)CCCCC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 112
• XLogP3: 1
• Topological Polar Surface Area: 49.8